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Introduction

L-Rhamnose monohydrate, a naturally occurring deoxy sugar, is a methyl pentose found in
various plants, bacteria, and fungi.[1][2] Unlike most naturally occurring sugars, it exists
predominantly in the L-configuration.[3] Its unique structure and properties make it a compound
of significant interest in various fields, including immunology, cosmetology, and as a starting
material in chemical synthesis.[4][5][6] This technical guide provides a comprehensive overview
of the chemical properties of L-Rhamnose monohydrate, complete with quantitative data,
detailed experimental protocols, and logical workflow diagrams to support research and
development activities.

Core Chemical Properties

L-Rhamnose monohydrate is a white crystalline solid.[1][2] It is known for its sweet taste,
though it is less sweet than glucose.[1]

Quantitative Data Summary

The key physicochemical properties of L-Rhamnose monohydrate are summarized in the
table below for easy reference and comparison.
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Property Value References
Molecular Formula CeH1205-H20 [718]

Molecular Weight 182.17 g/mol [819]

Melting Point 82-95 °C [2][7][10][11][12]
Solubility in Water 200 - 300 g/L at 20°C [71113]

Soluble in methanol, slightly

Solubility in other solvents soluble in ethanol. Soluble in [71[14]
DMSO.

Specific Optical Rotation [a]D2°  +7.7° to +8.9° (c=5 in H20) [2][11][12]

Density ~1.47 - 1.56 g/cm3 [11[71[10]

pH (100 g/L aqueous solution) 55-7.8 [13]

Water Content (Karl Fischer) 9.0-11.0% [11]

Structural Information

L-Rhamnose is a 6-deoxy-L-mannose. The "L" designation refers to the stereochemistry at C5,
which is analogous to that of L-glyceraldehyde. In aqueous solution, L-Rhamnose exists in
equilibrium between its a- and B-pyranose forms, a phenomenon known as mutarotation.[2]

Experimental Protocols

This section details the methodologies for determining the key chemical properties of L-
Rhamnose monohydrate.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity.[15]
Methodology:

o Sample Preparation: A small amount of finely powdered, dry L-Rhamnose monohydrate is
packed into a capillary tube to a height of 2-3 mm.[15][16]
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o Apparatus: A calibrated digital melting point apparatus is used.
e Procedure:
o The capillary tube is placed in the heating block of the apparatus.[17]

o The sample is heated rapidly to a temperature approximately 15-20°C below the expected
melting point.[17]

o The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.[18]

o The temperature at which the first liquid droplet appears is recorded as the onset of
melting.[15]

o The temperature at which the last solid crystal disappears is recorded as the completion of
melting.[15]

o The melting range is reported as the interval between these two temperatures.[19]

A diagram of the melting point determination workflow is provided below.

Sample Preparation Measurement Result

Dry L-Rhamnose Grindtoa Cap‘anc:r e Place tube in Heat rapidly to Reduce heating rate Observe and record reling Point Range
monohydrate sample fine powder (273pmmyhe\gh() melting point apparatus ~20°C below expected MP to 1-2°C/min start and end of melting 9 g
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Caption: Workflow for Melting Point Determination.

Determination of Solubility

Solubility is a fundamental property that dictates the applications of a compound, particularly in
drug development and formulation.

Methodology (Gravimetric Method):
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e Solvent Preparation: A known volume of the solvent (e.g., deionized water, ethanol) is placed
in a beaker and maintained at a constant temperature (e.g., 20°C).[20]

o Sample Addition: A pre-weighed amount of L-Rhamnose monohydrate is added to the
solvent in small increments with continuous stirring.[20]

» Equilibration: The mixture is stirred until no more solid dissolves, indicating that a saturated
solution has been formed.

e Separation: The undissolved solid is separated from the solution by filtration.[21]

e Quantification: The undissolved solid is dried and weighed. The amount of dissolved L-
Rhamnose monohydrate is calculated by subtracting the mass of the undissolved solid
from the initial mass.[21]

» Calculation: Solubility is expressed as grams of solute per liter of solvent (g/L).

A diagram of the solubility determination workflow is provided below.

Preparation

Pre-weighed Procedure Calculation
L-Rhamnose monohydrate
Add sample to solvent Continue until Filter to separate Dry and weigh Calculate dissolved mass
in increments with stirring saturation is reached undissolved solid undissolved solid and determine solubility (g/L)
Known volume of
solvent at constant temp.
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Caption: Workflow for Solubility Determination.

Determination of Specific Optical Rotation

Optical rotation is a characteristic property of chiral molecules like L-Rhamnose and is
measured using a polarimeter.[22]
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Methodology:

Solution Preparation: A solution of L-Rhamnose monohydrate of a known concentration (c,
in g/mL) is prepared in a suitable solvent (e.g., water).[23]

o Apparatus: A calibrated polarimeter with a light source of a specific wavelength (typically the
sodium D-line, 589 nm) is used.[22]

e Blank Measurement: The polarimeter tube of a known path length (I, in dm) is filled with the
pure solvent, and a blank reading is taken. This is set to zero.[24]

o Sample Measurement: The tube is then filled with the prepared L-Rhamnose solution, and
the observed angle of rotation (a) is measured.[25][26]

o Calculation: The specific rotation [a] is calculated using Biot's Law:[23][25] [a] = a/ (I * ¢)

A diagram of the optical rotation measurement workflow is provided below.

Preparation

Prepare solution of
known concentration (c)

Measurement Calculation
Calibrate polarimeter - Fill polarimeter tube o | Measure observed Calculate Specific Rotation:
with pure solvent (blank) "] (known length, Iy with sample "1 angle of rotation (a) [a]=a/(*c)
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Caption: Workflow for Optical Rotation Measurement.

Stability and Reactivity
Stability
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L-Rhamnose monohydrate is generally stable under normal ambient and anticipated storage
and handling conditions of temperature and pressure.[3][13][27] It should be stored in a cool,
well-ventilated area, away from direct sunlight and sources of ignition.[28] For long-term
storage, it is recommended to keep it at -20°C in powder form or -80°C in solvent.[14][28] The
material loses its water of crystallization upon heating.[12] Studies using terahertz time-domain
spectroscopy have shown that dehydration can be completed within 6 minutes at 100°C under
vacuum.[5][29]

Reactivity

e Incompatible Materials: L-Rhamnose monohydrate should be kept away from strong
oxidizing agents, strong acids, and strong alkalis.[13][28] Violent reactions can occur with
strong oxidizers.[13]

e Hazardous Decomposition: Under fire conditions, it may decompose and emit toxic fumes.
[28]

e Reducing Sugar: As a monosaccharide with a free hemiacetal group, L-Rhamnose is a
reducing sugar. It gives a positive test with Benedict's reagent, where the copper(ll) ions in
the reagent are reduced to copper(l) oxide, forming a brick-red precipitate.[30]

o Maillard Reaction: It is an important material involved in the Maillard reaction, which
contributes to the development of flavors in foods like bread and grilled meats.[2][6]

o Chemical Synthesis: L-Rhamnose monohydrate is used as a starting material for the
production of furanones.[2][6]

A logical diagram illustrating the reactivity of L-Rhamnose monohydrate is provided below.
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Chemical Reactions

L-Rhamnose Monohydrate
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Caption: Reactivity Profile of L-Rhamnose Monohydrate.

Biological Relevance and Applications

L-Rhamnose is a component of the cell wall polysaccharides of certain plants and bacteria.[2]

In bacteria, it can be a major antigenic determinant contributing to pathogenicity.[2] While non-

absorbable in humans, it is fermented by gut microbiota.[2]

Recent research has highlighted its potential in various applications:

« Immunology: L-Rhamnose has been investigated for its ability to enhance vaccine

antigenicity.[5][29]

» Cosmetics: It is used in skincare products for its potential anti-aging effects, where it may

inhibit pro-inflammatory interleukins and matrix metalloproteinases.[4]

e Drug Development: L-Rhamnose monosaccharide conjugated immunogens have shown

potential in cancer immunotherapies.[2]

Conclusion

This technical guide has provided a detailed overview of the core chemical properties of L-

Rhamnose monohydrate. The tabulated quantitative data, detailed experimental protocols,

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b158059?utm_src=pdf-body-img
https://www.benchchem.com/product/b158059?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2416373.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2416373.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2416373.htm
https://www.mdpi.com/1420-3049/30/5/1189
https://pubmed.ncbi.nlm.nih.gov/40076411/
https://www.medchemexpress.com/rhamnose-monohydrate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2416373.htm
https://www.benchchem.com/product/b158059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

and illustrative diagrams offer a valuable resource for researchers, scientists, and drug
development professionals working with this versatile monosaccharide. A thorough
understanding of these properties is essential for its effective application in various scientific
and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CAS 6155-35-7: L-rhamnose monohydrate | CymitQuimica [cymitquimica.com]
e 2. L(+)-Rhamnose monohydrate | 10030-85-0 [chemicalbook.com]

e 3. bocsci.com [bocsci.com]

e 4. medchemexpress.com [medchemexpress.com]

e 5. mdpi.com [mdpi.com]

e 6. selleckchem.com [selleckchem.com]

e 7. chembk.com [chembk.com]

e 8. Rhamnose monohydrate | C6H1406 | CID 20849066 - PubChem

[pubchem.ncbi.nim.nih.gov]
e 9. nbinno.com [nbinno.com]

e 10. LRHAMNOSE MONOHYDRATE For Biochemistry | Laboratory chemicals manufacturer,
Laboratory Chemicals, Lab chemicals exporter, Lab chemical manufacturer, Lab chemical
supplier, Laboratory chemical suppliers, Lab chemical distributors, Alpha Chemika India.
[alphachemika.co]

e 11. L(+)-Rhamnose monohydrate, 25 g, plastic, CAS No. 10030-85-0 | Monosaccharides |
Carbohydrates | Natural & Reference Materials | Chemicals | Carl ROTH - International
[carlroth.com]

e 12. Rhamnose [drugfuture.com]
e 13. carlroth.com:443 [carlroth.com:443]

¢ 14, selleckchem.com [selleckchem.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b158059?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/6155-35-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2416373.htm
https://www.bocsci.com/product/l-rhamnose-monohydrate-cas-10030-85-0-1160.html
https://www.medchemexpress.com/rhamnose-monohydrate.html
https://www.mdpi.com/1420-3049/30/5/1189
https://www.selleckchem.com/products/a-l-rhamnose-monohydrate.html
https://www.chembk.com/en/chem/L(+)-Rhamnose%20Monohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Rhamnose-monohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Rhamnose-monohydrate
https://www.nbinno.com/article/food-additives/understanding-l-rhamnose-monohydrate-extraction-application-ek
https://www.alphachemika.co/chemical/2157/L_____RHAMNOSE_MONOHYDRATE_For_Biochemistry.html
https://www.alphachemika.co/chemical/2157/L_____RHAMNOSE_MONOHYDRATE_For_Biochemistry.html
https://www.alphachemika.co/chemical/2157/L_____RHAMNOSE_MONOHYDRATE_For_Biochemistry.html
https://www.alphachemika.co/chemical/2157/L_____RHAMNOSE_MONOHYDRATE_For_Biochemistry.html
https://www.carlroth.com/com/en/monosaccharides/l%28%2B%29-rhamnose-monohydrate/p/4655.2
https://www.carlroth.com/com/en/monosaccharides/l%28%2B%29-rhamnose-monohydrate/p/4655.2
https://www.carlroth.com/com/en/monosaccharides/l%28%2B%29-rhamnose-monohydrate/p/4655.2
https://www.drugfuture.com/chemdata/rhamnose.html
https://www.carlroth.com/medias/SDB-4655-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAxMjZ8YXBwbGljYXRpb24vcGRmfGFHTXhMMmhrTnk4NU1UZ3hOemsyTmpZek16STJMMU5FUWw4ME5qVTFYMGRDWDBWT0xuQmtaZ3xlNGU4YTg0NDA2NDgzMDU5MWM4MDI5YzgxZGY5OWI0MjZiZjYzNmJkMDQ5M2JjODM3ZTE4ZTM4NzBjY2UzYWI2
https://www.selleckchem.com/products/l-positive-rotation-rhamnose-monohydrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 15. vet.mu.edu.ig [vet.mu.edu.iq]

e 16. chem.libretexts.org [chem.libretexts.org]

e 17.jan.ucc.nau.edu [jan.ucc.nau.edu]

e 18. westlab.com [westlab.com]

e 19. chem.ucalgary.ca [chem.ucalgary.ca]

e 20. Loslichkeit [chemiedidaktik.uni-wuppertal.de]
e 21. studysmarter.co.uk [studysmarter.co.uk]

e 22. quora.com [quora.com]

e 23. cdn.pasco.com [cdn.pasco.com]

e 24. scribd.com [scribd.com]

o 25. scilearn.sydney.edu.au [scilearn.sydney.edu.au]

e 26. An Optical Chiral Sensor Based on Weak Measurement for the Real-Time Monitoring of
Sucrose Hydrolysis - PMC [pmc.ncbi.nim.nih.gov]

e 27. sigmaaldrich.com [sigmaaldrich.com]
e 28. L-Rhamnose monohydrate|6155-35-7|MSDS [dcchemicals.com]

e 29. Mechanistic Study of L-Rhamnose Monohydrate Dehydration Using Terahertz
Spectroscopy and Density Functional Theory - PubMed [pubmed.ncbi.nim.nih.gov]

o 30. chem.libretexts.org [chem.libretexts.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of L-Rhamnose Monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158059#what-are-the-chemical-properties-of-I-
rhamnose-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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